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Compound of Interest

Compound Name: ZK-90055 hydrochloride

Cat. No.: B1649416

Despite a comprehensive search of available scientific literature, no specific dosage
information, experimental protocols, or pharmacokinetic data for ZK-90055 hydrochloride in
animal studies could be identified. This compound, a 2 adrenergic receptor agonist, appears
to have had its development discontinued before extensive preclinical or clinical trials were
conducted, limiting the amount of public-domain information.[1][2][3][4]

ZK-90055 hydrochloride is recognized as a [32 adrenergic receptor agonist.[1][3][5] However,
its development was halted prior to the initiation of clinical trials.[1][3][4] This cessation of
research and development at an early stage is the likely reason for the absence of published
in-depth animal studies.

Consequently, the core requirements for detailed application notes, including quantitative data
tables and specific experimental protocols for animal studies, cannot be fulfilled. The necessary
foundational research data to construct such a document is not available in published scientific
papers or databases.

For researchers and drug development professionals seeking to study the effects of 32
adrenergic receptor agonists in animal models, it is recommended to consult the extensive
literature available for other compounds in this class that have undergone thorough preclinical
and clinical investigation.

General Information on ZK-90055 Hydrochloride
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While specific animal dosage data is unavailable, the following general information has been

gathered:
Parameter Information
Compound Name ZK-90055 hydrochloride
CAS Number 84638-81-3
Mechanism of Action B2 Adrenergic Receptor Agonist
Development Status Discontinued before clinical trials[1][3][4]

Signaling Pathway for 32 Adrenergic Receptor
Agonists

Although no studies specifically detailing the signaling of ZK-90055 hydrochloride were found,
a generalized signaling pathway for 32 adrenergic receptor agonists is presented below. This
diagram illustrates the expected mechanism of action for a compound of this class.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.medchemexpress.com/ZK-90055_hydrochloride.html
https://www.medchemexpress.com/ZK-90055_hydrochloride.html?locale=de-DE
https://www.researchgate.net/publication/9991718_Correlation_of_in_vivo_with_in_vitro_disintegration_of_enteric_coated_tablets
https://www.benchchem.com/product/b1649416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1649416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

ZK-90055 HCI
(B2 Agonist)

2 Adrenergic
Receptor

Gs Protein

Adenylyl Cyclase

Cell Mgmbrane

IConverts ATP to

Protein Kinase A
(PKA)

Phosphorylates targets leading to

Downstream Cellular
Responses
(e.g., Smooth Muscle Relaxation)

Cytoplasm

Click to download full resolution via product page

Caption: Generalized signaling pathway of a 32 adrenergic receptor agonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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